![molecular formula C21H23N3O7S B2795603 4-[5-(2-hydroxy-3-methoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid CAS No. 923212-02-6](/img/structure/B2795603.png)
4-[5-(2-hydroxy-3-methoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
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Description
4-[5-(2-hydroxy-3-methoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid is a useful research compound. Its molecular formula is C21H23N3O7S and its molecular weight is 461.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Evaluations
Synthetic methods and structural evaluations of pyrazoline derivatives have been extensively studied. For instance, research on pyrazolines and related heterocyclic compounds often focuses on their synthesis through the cyclization of chalcones and hydrazine derivatives, followed by further functionalization to explore their biological activities (Pinka Patel et al., 2013; Nagesh Vaddiraju et al., 2022). These studies provide valuable insights into the design and synthesis of new compounds with potential therapeutic applications.
Antimicrobial and Antioxidant Activities
Pyrazoline derivatives have been investigated for their antimicrobial and antioxidant properties. Research has shown that certain pyrazoline compounds exhibit significant antimicrobial activity against various pathogens and also possess strong antioxidant capabilities (J. Jasril et al., 2019). These activities suggest potential applications in developing new antimicrobial agents and antioxidants.
Anti-Cancer and Anti-Diabetic Activities
The anti-cancer and anti-diabetic potential of pyrazoline derivatives has been a focus of many studies. Compounds within this class have shown moderate anti-diabetic activity, as well as promising cytotoxic activities against various cancer cell lines (M. A. Ali et al., 2007; K. Kucukoglu et al., 2016). These findings suggest that pyrazoline derivatives, by extension, could offer a foundation for developing new therapeutic agents for treating cancer and diabetes.
properties
IUPAC Name |
4-[3-(2-hydroxy-3-methoxyphenyl)-5-[2-(methanesulfonamido)phenyl]-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O7S/c1-31-18-9-5-7-14(21(18)28)17-12-16(22-24(17)19(25)10-11-20(26)27)13-6-3-4-8-15(13)23-32(2,29)30/h3-9,17,23,28H,10-12H2,1-2H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODXUGEKGBXCRCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C2CC(=NN2C(=O)CCC(=O)O)C3=CC=CC=C3NS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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